3-Nitrobenzyl fluoride
Overview
Description
3-Nitrobenzyl fluoride is a chemical compound with the molecular formula C7H6FNO2 . It is a liquid with a transparent, pale yellow color .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a nitro group (-NO2) and a fluoromethyl group (-CH2F) attached to it . The InChI code for this compound is 1S/C7H6FNO2/c8-5-6-2-1-3-7(4-6)9(10)11/h1-4H,5H2 .Physical And Chemical Properties Analysis
This compound has a boiling point of 91 °C (at a pressure of 3.5 Torr) and a density of 1.3019 g/cm3 . It is a liquid at room temperature .Scientific Research Applications
Fluorination of Nitro Alcohols
3-Nitrobenzyl fluoride has been studied in the context of fluorination reactions. For instance, its formation from the reaction of 3-nitrobenzyl alcohol with N,N-diethyl-1,1,2,3,3,3-hexafluoropropylamine (PPDA) has been reported, showcasing a potential route for the synthesis of fluorinated organic compounds (Watanabe et al., 1988).
Photoconjugation in Biochemistry
This compound derivatives have been utilized in photoconjugation techniques, notably in labeling oligonucleotide aptamers with fluorine-18. This application is significant in biochemical and molecular biology research, especially for positron emission tomography (PET) imaging applications (Lange et al., 2002).
Chemosensor for Fluoride Ion
Compounds containing this compound have been explored as selective chemosensors for fluoride ions. These sensors exhibit high selectivity and sensitivity, with potential applications in monitoring fluoride levels in various contexts, such as in toothpaste and other consumer products (Ghosh et al., 2017).
Applications in Polymer and Materials Science
Derivatives of o-nitrobenzyl, which may include this compound, are prominently used in polymer and materials science. These compounds are integral in creating photolabile groups within polymers, allowing for the alteration of polymer properties through irradiation. This has broad implications in the development of new materials and technologies (Zhao et al., 2012).
Nucleophilic Aromatic Fluorination
This compound derivatives have been used in nucleophilic aromatic fluorination reactions. These reactions are crucial in organic synthesis, offering pathways to produce a variety of fluorinated organic molecules, which are essential in many pharmaceutical and agrochemical compounds (Ryan et al., 2015).
Fluorescence Reporting in Biological Studies
Some derivatives of o-nitrobenzyl, including this compound, have been developed to possess fluorescence uncaging reporting properties. These compounds can be used to monitor biological processes, providing a direct way to observe the effects of photolysis in biological systems (Abou Nakad et al., 2018).
Safety and Hazards
3-Nitrobenzyl fluoride is classified as a dangerous substance. It has the signal word “Danger” and is associated with hazard statement H314, indicating that it causes severe skin burns and eye damage . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
While specific future directions for 3-Nitrobenzyl fluoride are not mentioned in the search results, research on related compounds suggests potential applications in the development of fluorescent probes and solvent-mediated sensors . These applications could provide deep and intuitive insights into the study of enzymes in biological systems .
properties
IUPAC Name |
1-(fluoromethyl)-3-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c8-5-6-2-1-3-7(4-6)9(10)11/h1-4H,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMBGIKKCVSXJER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])CF |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901304141 |
Source
|
| Record name | 1-(Fluoromethyl)-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901304141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
455-94-7 |
Source
|
| Record name | 1-(Fluoromethyl)-3-nitrobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=455-94-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Fluoromethyl)-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901304141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Nitrobenzyl fluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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